Cas no 20050-74-2 (2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methylphenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methylphenyl)-
• CAS No: 20050-74-2
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1394077
• Update Time: 2024-08-15

2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methylphenyl)-

• Inchi： 1S/C16H12O3/c1-10-2-4-11(5-3-10)14-8-12-6-7-13(17)9-15(12)19-16(14)18/h2-9,17H,1H3
• InChI Key： QIBUCIJBAGYNNV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC=C2C=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Melting Point: 212 °C
• Boiling Point: 478.9±45.0 °C(Predicted)
• PSA: 46.53
• pka: 7.80±0.20(Predicted)